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Compound of Interest

Compound Name: 5-Methyltetrahydrofolic acid-13C6

Cat. No.: B15136499 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

proper disposal of chemical compounds is paramount. This document provides essential,

immediate safety and logistical information for handling 5-Methyltetrahydrofolic acid-13C6, a

stable isotope-labeled form of the primary active metabolite of folic acid. While isotopic labeling

with ¹³C does not significantly alter the chemical hazards of the molecule, adherence to safety

protocols for the parent compound is crucial.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Methyltetrahydrofolic acid may cause eye, skin, and respiratory tract irritation.[1][2] Some

safety data sheets also indicate that it may cause an allergic skin reaction.[3][4][5] Therefore,

appropriate personal protective equipment must be worn.

The following table summarizes the recommended PPE for various laboratory operations

involving 5-Methyltetrahydrofolic acid-13C6.
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Experimental Protocols: Safe Handling and Disposal
Handling Procedure:

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[2]

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.
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Weighing: If handling the solid form, weigh the required amount in a fume hood or a

ventilated enclosure to minimize dust inhalation.[1] Avoid generating dust.[1]

Dissolving: When preparing solutions, add the solid to the solvent slowly.

Post-handling: After handling, wash hands thoroughly.[1] Clean all equipment and the work

area to prevent contamination.

Disposal Plan:

Waste Collection: Dispose of waste materials, including contaminated gloves, weighing

paper, and pipette tips, in a designated, sealed container.

Spill Management: In case of a spill, sweep or vacuum the material and place it into a

suitable disposal container.[1] Avoid generating dust.[1] Ventilate the area of the spill.[1]

Final Disposal: All waste must be disposed of in accordance with local, state, and federal

regulations for chemical waste.

Visual Guidance: Workflows and Logical
Relationships
The following diagrams provide a visual representation of the procedural steps for PPE

selection and waste disposal.
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Personal Protective Equipment (PPE) Selection Workflow

Start: Handling 5-Methyltetrahydrofolic acid-13C6

Assess Task: Weighing, Solution Prep, or General Handling?

Weighing Solid

Solid

Handling Solution

Liquid

Wear:
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- Respirator (if dusty)

Wear:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling 5-Methyltetrahydrofolic acid-13C6.
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Waste Disposal Logical Diagram

Generate Waste Contaminated with
5-Methyltetrahydrofolic acid-13C6

Identify Waste Type

Solid Waste (gloves, paper, etc.)

Solid

Liquid Waste (unused solution)

Liquid

Spill Cleanup Material

Spill

Collect in a Labeled,
Sealed Chemical Waste Container

Collect in a Labeled,
Sealed Chemical Waste Container

Dispose According to Institutional
and Local Regulations

Click to download full resolution via product page

Caption: Decision-making process for the disposal of contaminated materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15136499?utm_src=pdf-body-img
https://www.benchchem.com/product/b15136499?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. 5-Methyltetrahydrofolic acid | C20H25N7O6 | CID 135415868 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. echemi.com [echemi.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. carlroth.com [carlroth.com]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
5-Methyltetrahydrofolic acid-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136499#personal-protective-equipment-for-
handling-5-methyltetrahydrofolic-acid-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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